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Compound of Interest

Compound Name: Phenol, 4-[(4-ethoxyphenyl)azo]-

Cat. No.: B3188873 Get Quote

C.I. Solvent Yellow 56: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical and physical properties of

C.I. Solvent Yellow 56 (4-(Diethylamino)azobenzene). The information is curated for

researchers, scientists, and professionals in drug development who may encounter this

compound. All quantitative data is presented in clear, tabular formats for ease of comparison.

Chemical Identity and Structure
C.I. Solvent Yellow 56 is a monoazo dye characterized by a diethylamino group attached to one

of the phenyl rings of the azobenzene structure.[1][2] This substitution pattern is key to its

chromophoric properties.
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Identifier Value

Chemical Name 4-(Diethylamino)azobenzene[3]

C.I. Name Solvent Yellow 56[1][2]

C.I. Number 11021[1][2]

CAS Number 2481-94-9[1][2]

Molecular Formula C₁₆H₁₉N₃[1][2]

Molecular Weight 253.34 g/mol [1][2]

Synonyms
N,N-Diethyl-4-(phenylazo)aniline, Diethyl Yellow,

Oil Yellow DE[3][4]

Physicochemical Properties
C.I. Solvent Yellow 56 presents as a reddish-yellow to light brown powder.[2] It is insoluble in

water but exhibits solubility in a range of organic solvents.[1][2]

Tabulated Physical Properties
The reported physical properties of C.I. Solvent Yellow 56 are summarized below. It is

important to note the significant variation in the reported melting point across different sources,

which may be attributable to differences in purity or analytical methodology.
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Property Value Source(s)

Physical Appearance
Reddish-yellow to light brown

powder
[2]

Melting Point 87-90 °C [5]

94-96 °C [6]

95-98 °C [3]

100 °C [7]

168 °C [8]

Density 0.46 g/cm³ [7]

Ash Content < 1.5% [5]

Chloride Content < 0.2% [5]

Loss on Drying < 0.3% [5]

Solubility Profile
The solubility of C.I. Solvent Yellow 56 in various organic solvents at 20°C is detailed in the

following table.

Solvent Solubility (g/L) Source(s)

Acetone 171.3 [7]

Butyl Acetate 146.3 [7]

Methylbenzene 371.9 [7]

Dichloromethane 500 [7]

Ethyl Alcohol 41.4 [7]

Water Insoluble [1][2]

Spectroscopic Properties
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The azo linkage in C.I. Solvent Yellow 56 gives rise to characteristic absorption bands in the

ultraviolet and visible regions of the electromagnetic spectrum. For the related compound

dimethylaminoazobenzene, absorption bands around 274 nm and 480 nm are attributed to π

→ π* and n → π* electronic transitions of the azo group, respectively.[9]

Studies on 4-diethylaminoazobenzene have shown that it undergoes efficient trans-to-cis

photoisomerization upon irradiation with visible light.[10] Photoreduction of the azo group can

also occur, but this typically requires higher energy ultraviolet radiation (λ ≤ 313 nm).[10]

Experimental Protocols
Determination of Melting Point (General Protocol)
The melting point of a solid organic compound such as C.I. Solvent Yellow 56 can be

determined using the capillary tube method with a melting point apparatus.

Materials:

C.I. Solvent Yellow 56 sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., DigiMelt or similar)

Mortar and pestle

Procedure:

Ensure the C.I. Solvent Yellow 56 sample is dry and finely powdered. If necessary, gently

grind a small amount of the sample using a mortar and pestle.

Introduce a small amount of the powdered sample into the open end of a capillary tube.

Compact the sample into the sealed end of the capillary tube by gently tapping the tube on a

hard surface or by dropping it through a long glass tube. The packed sample height should

be approximately 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.
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Set the apparatus to heat at a rapid rate to quickly approach the expected melting point.

Once the temperature is within 15-20°C of the anticipated melting point, reduce the heating

rate to 1-2°C per minute to ensure accurate determination.

Record the temperature at which the first liquid is observed (the onset of melting) and the

temperature at which the last solid melts (the completion of melting). This range represents

the melting point of the sample.[11][12]

Logical Relationship of Properties
The following diagram illustrates the hierarchical relationship of the information presented in

this guide, from the fundamental identity of C.I. Solvent Yellow 56 to its various

physicochemical and functional properties.

C.I. Solvent Yellow 56

Chemical Identity Physicochemical Properties Applications

Molecular Formula:
C16H19N3

CAS Number:
2481-94-9 Synonyms Physical State:

Solid Powder Melting Point Solubility Spectroscopic Properties Coloring Agent for:
Plastics, Waxes, Inks

UV-Vis Absorption Photoisomerization

Click to download full resolution via product page

Figure 1. Hierarchical overview of C.I. Solvent Yellow 56 properties.

Safety and Handling
C.I. Solvent Yellow 56 is harmful if swallowed and may cause skin and eye irritation.[5]

Appropriate personal protective equipment, including gloves and safety glasses, should be
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worn when handling this compound. For detailed safety information, refer to the manufacturer's

Safety Data Sheet (SDS).

Conclusion
This technical guide has summarized the key chemical and physical properties of C.I. Solvent

Yellow 56. The provided data, particularly the tabulated physical constants and solubility profile,

offer a valuable resource for researchers and scientists. The noted discrepancy in the reported

melting point highlights the importance of sample purity and consistent analytical methodology

in an experimental setting. The spectroscopic properties indicate its potential for applications

involving photoresponsive behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical and physical properties of C.I. Solvent Yellow
56]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3188873#chemical-and-physical-properties-of-c-i-
solvent-yellow-56]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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